Cas no 95963-36-3 (1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)

• Product Name: 1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
• CAS No: 95963-36-3
• MF: C₃₇H₃₇N₅O₇
• MW: 663.718989133835
• CID: 6949150
• Update Time: 2025-07-07

1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-[2-deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
• 1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone

• Inchi： 1S/C37H37N5O7/c1-25-21-41(36(45)40-35(25)42-24-38-23-39-42)33-20-31(49-34(44)19-14-26(2)43)32(48-33)22-47-37(27-10-6-4-7-11-27,28-12-8-5-9-13-28)29-15-17-30(46-3)18-16-29/h4-13,15-18,21,23-24,31-33H,14,19-20,22H2,1-3H3/t31-,32+,33+/m0/s1
• InChI Key： KOXQLSLUYFBNIF-WIHCDAFUSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)OC[C@H]1O[C@@H](N2C=C(C(N3N=CN=C3)=NC2=O)C)C[C@@H]1OC(=O)CCC(=O)C

Experimental Properties

• Density: 1.297±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• Boiling Point: 824.901±75.00 °C(Press: 760.00 Torr)(predicted)
• pka: 0.932±0.10(predicted)